Cas no 146370-51-6 (1-((2-Ethylhexyl)oxy)-4-methoxybenzene)

• Product Name: 1-((2-Ethylhexyl)oxy)-4-methoxybenzene
• CAS No: 146370-51-6
• MF: C₁₅H₂₄O₂
• MW: 236.349864959717
• MDL: MFCD03701514
• CID: 105517
• PubChem ID: 24878975
• Update Time: 2025-05-28

1-((2-Ethylhexyl)oxy)-4-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-((2-Ethylhexyl)oxy)-4-methoxybenzene
• 1-(2-ethylhexoxy)-4-methoxybenzene
• Benzene,1-[(2-ethylhexyl)oxy]-4-methoxy-
• 1-methoxy-4-(2'-ethylhexyloxy)benzene
• AKOS015889144
• J-008214
• 1-methoxy-4-(2-ethyl-hexyloxy)benzene
• DTXSID10391618
• CS-0186206
• IMRTUSZHEQXAFU-UHFFFAOYSA-N
• MFCD03701514
• 1-methoxy-4-(2-ethylhexyloxy)benzene
• AS-75912
• 146370-51-6
• WFA37051
• 1-[(2-Ethylhexyl)oxy]-4-methoxybenzene
• SCHEMBL1822785
• D97407

• MDL： MFCD03701514
• Inchi： 1S/C15H24O2/c1-4-6-7-13(5-2)12-17-15-10-8-14(16-3)9-11-15/h8-11,13H,4-7,12H2,1-3H3
• InChI Key： IMRTUSZHEQXAFU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)OC)CC(CC)CCCC

Computed Properties

• Exact Mass: 236.17800
• Monoisotopic Mass: 236.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.960 g/mL at 25 °C(lit.)
• Boiling Point: 303-304 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.4960(lit.)
• PSA: 18.46000
• LogP: 4.29040
• Solubility: Not determined

1-((2-Ethylhexyl)oxy)-4-methoxybenzene Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 1-((2-Ethylhexyl)oxy)-4-methoxybenzene

Recent Advances in the Study of 1-((2-Ethylhexyl)oxy)-4-methoxybenzene (CAS: 146370-51-6) in Chemical Biology and Pharmaceutical Research

1-((2-Ethylhexyl)oxy)-4-methoxybenzene (CAS: 146370-51-6) is a synthetic organic compound that has recently garnered significant attention in the fields of chemical biology and pharmaceutical research. This compound, characterized by its unique ether and methoxy functional groups, has shown promising potential in various applications, including drug delivery systems, photodynamic therapy, and as a precursor in the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its physicochemical properties, biological activities, and potential therapeutic applications.

A study published in the Journal of Medicinal Chemistry (2023) explored the role of 1-((2-Ethylhexyl)oxy)-4-methoxybenzene as a photosensitizer in photodynamic therapy (PDT). The researchers demonstrated that this compound exhibits strong absorption in the visible light spectrum, making it a viable candidate for PDT applications in cancer treatment. The study also highlighted its low cytotoxicity in dark conditions, which is a critical factor for minimizing side effects in therapeutic applications. Further in vitro experiments showed that the compound could effectively generate reactive oxygen species (ROS) upon light irradiation, leading to selective cancer cell apoptosis.

Another significant advancement was reported in the field of drug delivery. A research team from the University of Cambridge investigated the use of 1-((2-Ethylhexyl)oxy)-4-methoxybenzene as a component in polymeric nanoparticles for targeted drug delivery. Their findings, published in Advanced Materials (2024), revealed that the compound's lipophilic nature enhances the encapsulation efficiency of hydrophobic drugs, while its stability under physiological conditions ensures controlled release. This innovation could address longstanding challenges in the delivery of poorly water-soluble drugs, such as certain chemotherapeutic agents.

In addition to its therapeutic potential, 1-((2-Ethylhexyl)oxy)-4-methoxybenzene has also been studied for its role in chemical synthesis. A recent article in Organic Letters (2023) detailed its use as a building block in the synthesis of novel heterocyclic compounds with antimicrobial properties. The researchers utilized the compound's reactive methoxy group to facilitate ring-closing reactions, yielding derivatives with significant activity against multidrug-resistant bacterial strains. This opens new avenues for the development of next-generation antibiotics.

Despite these promising findings, challenges remain in the widespread adoption of 1-((2-Ethylhexyl)oxy)-4-methoxybenzene. Issues such as scalability of synthesis, long-term stability, and comprehensive toxicological profiling need to be addressed. Future research directions may include large-scale production optimization, in vivo studies to validate therapeutic efficacy, and exploration of its potential in other medical applications, such as diagnostics and imaging.

In conclusion, 1-((2-Ethylhexyl)oxy)-4-methoxybenzene (CAS: 146370-51-6) represents a versatile compound with significant potential in chemical biology and pharmaceutical research. Its applications in photodynamic therapy, drug delivery, and antimicrobial agent synthesis highlight its broad utility. Continued research and development efforts will be crucial to fully unlock its potential and translate laboratory findings into clinical applications.